4-oxo-1H-pyridine-3-carboxylate

• IUPAC Name: 4-oxo-1H-pyridine-3-carboxylate
• InChI: InChI=1S/C6H5NO3/c8-5-1-2-7-3-4(5)6(9)10/h1-3H,(H,7,8)(H,9,10)/p-1
• InChI Key: CHCUBGPSZDGABM-UHFFFAOYSA-M
• Canonical SMILES: C1=CNC=C(C1=O)C(=O)[O-]
• Molecular Formula: C6H4NO3-
• Molecular Weight: 138.10 g/mol

Description

The compound 4-oxo-1H-pyridine-3-carboxylate (ethyl 4-oxo-1,4-dihydropyridine-3-carboxylate) is a heterocyclic derivative featuring a pyridine ring substituted with an oxo group at position 4 and an ethyl carboxylate ester at position 3. Its structure was elucidated via crystallographic analysis, revealing a nearly planar conformation stabilized by bifurcated N–H⋯(O,O) hydrogen bonds between the NH group of the pyridine ring and adjacent carbonyl oxygen atoms. This hydrogen-bonding network facilitates one-dimensional chain formation along the crystallographic a-axis, contributing to its solid-state stability .

Comparison with Similar Compounds

Core Structural Features

The following table summarizes key structural differences among 4-oxo-1H-pyridine-3-carboxylate and related compounds:

Compound Name	Molecular Formula	Substituents/Ring System	Hydrogen Bonding Features	Key Structural Notes
4-Oxo-1H-pyridine-3-carboxylate	C₈H₉NO₃	Pyridine ring, 4-oxo, 3-carboxylate	Bifurcated N–H⋯(O,O) chains	Nearly planar conformation
Ethyl 1-[(4-oxo-4H-pyrido[1,2-a]pyrimidin-3-yl)carbonyl]piperidine-4-carboxylate	C₁₇H₁₉N₃O₄	Fused pyrido[1,2-a]pyrimidine, piperidine moiety	Undisclosed (likely amide/ester H-bonds)	Extended π-system due to fused rings
Ethyl 6-methyl-2-oxo-4-(4-oxochromen-3-yl)-1,2,3,4-tetrahydro-5-pyrimidinecarboxylate	C₁₈H₁₈N₂O₅	Chromen-4-one, tetrahydro-pyrimidine ring	Likely O–H⋯O/N interactions	Bulky chromen substituent enhances aromaticity

Key Observations:

• Planarity vs. Complexity : The parent compound’s planar pyridine ring contrasts with fused-ring systems (e.g., pyrido[1,2-a]pyrimidine in ), which introduce steric and electronic complexity.
• Hydrogen Bonding : The bifurcated hydrogen bonds in 4-oxo-1H-pyridine-3-carboxylate enable linear chain formation, whereas chromen-containing derivatives () may exhibit diverse H-bonding patterns due to additional oxygen atoms.

Reactivity Trends :

• The ethyl carboxylate group in all compounds offers sites for nucleophilic substitution or hydrolysis.
• Fused-ring systems (e.g., in ) may exhibit reduced reactivity at the core due to increased aromatic stabilization.

Crystallographic and Hydrogen-Bonding Analysis

• Parent Compound : Crystallographic data (SHELX-refined ) confirm planar geometry and bifurcated H-bonds, aligning with Etter’s graph-set theory for molecular aggregation .
• Chromen Derivative: The chromen substituent likely induces non-coplanar stacking, altering crystal packing compared to the planar parent compound.